Cas no 1921-70-6 (Pristane)

• Product Name: Pristane
• CAS No: 1921-70-6
• Molecular Formula: C₁₉H₄₀
• Molecular Weight: 268.5209
• MDL: MFCD00008952
• CID: 142953
• PubChem ID: 24898367

Pristane Properties

Names and Identifiers

• Pentadecane,2,6,10,14-tetramethyl-
• Pristane
• 2,6,10,14-tetramethylpentadecane
• PRISTANE BIOLOGICAL MARKER
• PRISTANE(RG)
• 2,4-DIPHENYL-6-(4'-METHOXYPHENYL)PYRYLIUM PERCHLORATE
• 2,6,10,10-Tetramethylpentadecane
• 2,6,10,14-Tetramethylpentadecane1000µg
• Bute hydrocarbon
• EINECS 217-650-8
• Norphytan
• Norphytane
• Pentadecane,2,6,10,14-tetramethyl
• Pristan
• NSC 114852
• Robuoy
• Norphytane, robuoy
• PRISTANE, SYNTHETIC
• PRIM-O-GLUCOSYLCIMIFUGIN (RG)

• MDL： MFCD00008952
• InChIKey： XOJVVFBFDXDTEG-UHFFFAOYSA-N
• Inchi： 1S/C19H40/c1-16(2)10-7-12-18(5)14-9-15-19(6)13-8-11-17(3)4/h16-19H,7-15H2,1-6H3
• SMILES： CC(C)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 268.313001g/mol
• Surface Charge: 0
• XLogP3: 9.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Monoisotopic Mass: 268.313001g/mol
• Monoisotopic Mass: 268.313001g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 19
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Viscosity: 5 Cp at 25 °C
• LogP: 7.08150
• PSA: 0.00000
• Merck: 7752
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 68 °C/0.001 mmHg(lit.)
• Melting Point: -99°C(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Solubility: Insuluble (5.1E-6 g/L) (25 ºC),
• Color/Form: liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ether, benzene, chloroform, petroleum ether and carbon tetrachloride.
• Sensitiveness: Sensitive to humidity
• Density: 0.783 g/mL at 20 °C(lit.)

Pristane Security Information

• Symbol:
• RTECS：RZ1880000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315
• Warning Statement： P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/38
• Signal Word：Warning

Pristane Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids